Cas no 2229255-53-0 (5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine
• CAS No: 2229255-53-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6435393
• PubChem ID: 165653686
• Update Time: 2025-05-24

5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine
• 2229255-53-0
• EN300-1997624

• Inchi： 1S/C8H9N3O2/c1-4-5(2)12-8(10-4)6-3-7(9)11-13-6/h3H,1-2H3,(H2,9,11)
• InChI Key： HNUNPHZNEMWVSU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(N)=NO2)=NC(C)=C1C

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine

Introduction to 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine (CAS No: 2229255-53-0)

5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229255-53-0, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The unique arrangement of oxygen and nitrogen atoms in its molecular framework contributes to its potential as a pharmacophore in the development of novel therapeutic agents.

The chemical structure of 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine consists of two interconnected oxazole rings, one of which is substituted with dimethyl groups at the 1 and 3 positions. This particular substitution pattern enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in drug discovery pipelines. The presence of multiple nitrogen atoms in the molecule also suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine has been identified as a compound with the potential to interact with several key enzymes involved in cancer metabolism and inflammation. Preliminary studies have shown that this molecule can modulate the activity of enzymes such as protein kinase C (PKC) and phosphodiesterase (PDE), which are known to play crucial roles in cell signaling and tissue homeostasis.

One of the most compelling aspects of 5-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-3-amine is its ability to cross the blood-brain barrier (BBB), a critical barrier that limits the delivery of many therapeutic agents to the central nervous system. The structural features of this compound facilitate its transport across the BBB, opening up possibilities for its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have hypothesized that by targeting specific neural pathways affected by these conditions, 5-(dimethyl-1,3-oxazol-2-yli)-1,2 oxazol -3 -amine could offer a novel therapeutic approach.

Furthermore, the compound's dual functionality—its ability to interact with both enzymatic and receptor-based targets—makes it an attractive scaffold for structure-based drug design. Computational modeling studies have predicted that modifications to the dimethyl-substituted oxazole ring could enhance binding affinity and selectivity for specific biological targets. These insights have guided synthetic chemists in designing derivatives of 5-(dimethyl -1 , 3 - oxazol -2 - yl ) - 1 , 2 - ox az ol - 3 - am ine that could exhibit improved pharmacological profiles.

The synthesis of 5-(dimethyl -1 , 3 - ox az ol - 2 - yl ) - 1 , 2 - ox az ol - 3 - am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in introducing functional groups at strategic positions within the molecule.

In terms of biological evaluation, 5-(dimethyl -1 , 3 - ox az ol - 2 - yl ) - 1 , 2 - ox az ol - 3 - am ine has been tested in various cell-based assays for its potential therapeutic effects. Initial results suggest that it exhibits inhibitory activity against certain kinases associated with cancer cell proliferation. Additionally, preclinical studies have indicated that this compound may possess anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore its potential as a lead compound for further development into a novel therapeutic agent.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However,5-(dimethyl -1 , 3 ox az ol _ 2 _ yl ) _ 1 , 2 _ ox az ol _ 3 _ am ine's unique chemical structure offers several advantages that could mitigate these challenges. Its ability to interact with multiple targets simultaneously suggests that it may be less prone to developing resistance compared to single-target inhibitors. Moreover, its structural features can be tailored through rational drug design principles to minimize interactions with non-target proteins.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds like 5-(dimethyl _1 , 3 _ ox az ol _ 2 _ yl ) _ 1 , 2 _ ox az ol _ 3 _ am ine against diverse disease-related targets. These screens have identified several promising hits that are being further optimized through medicinal chemistry interventions. The integration of computational chemistry tools with experimental data has accelerated the process of identifying lead compounds for clinical development.

The future prospects for 5-(dimethyl _1 , 3 _ ox az ol _ 2 _ yl )_1 , 2_ox az ol_3_am ine are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of disease biology continues to evolve,5_( dim ethyl_13_ox az ol_22 yl)_12_ox az ol_33 am ine)_srole_in_medicinal_research_is expected_to_grow,